Cas no 1804751-43-6 (2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804751-43-6
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4839672
• Update Time: 2025-05-21

2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-6-2-4(8(15)16)14-5(3-10)7(6)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： VCTWCZZJNUXYNA-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(=O)O)N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid: A Comprehensive Overview

The compound 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804751-43-6) is a highly specialized organic molecule with significant potential in various fields of chemistry, particularly in pharmaceutical and agrochemical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a methoxy group, a trifluoromethoxy group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for the synthesis of advanced chemical entities.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and development. The presence of the bromomethyl group introduces reactivity that can be exploited in various coupling reactions, enabling the construction of complex molecular architectures. Meanwhile, the methoxy and trifluoromethoxy groups contribute to the molecule's electronic properties, enhancing its stability and bioavailability. The carboxylic acid moiety further adds versatility, as it can participate in esterification or amidation reactions, facilitating the creation of bioactive derivatives.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its use in designing antitumor agents, where the bromomethyl group can serve as a site for further functionalization to target specific cellular pathways. Additionally, its ability to modulate enzyme activity through strategic substitution has made it a valuable tool in enzyme inhibition studies.

In the realm of agrochemistry, this compound has shown potential as a precursor for developing selective herbicides and insecticides. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in enhancing the molecule's selectivity towards specific pest species while minimizing environmental impact. Recent advancements in green chemistry have further underscored the importance of such compounds in sustainable agricultural practices.

The synthesis of 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid involves a series of intricate organic reactions. Key steps include the bromination of an intermediate pyridine derivative followed by precise substitution reactions to introduce the methoxy and trifluoromethoxy groups. The final step typically involves hydrolysis to yield the carboxylic acid form. These reactions are optimized to ensure high yields and purity, making the compound suitable for large-scale production.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that stabilizes the substituents while allowing for diverse reactivity. The spatial arrangement of these substituents is critical in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent computational studies have provided deeper insights into these properties, enabling more informed design strategies for bioactive derivatives.

In conclusion, 2-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in modern drug discovery and agrochemical innovation. As research continues to unravel its full potential, this compound is poised to make significant contributions to both scientific advancement and practical applications.